Cas no 219537-88-9 (4-(phenylethynyl)benzene-1,2-dicarboxylic acid)

• Product Name: 4-(phenylethynyl)benzene-1,2-dicarboxylic acid
• CAS No: 219537-88-9
• MF: C₁₆H₁₀O₄
• MW: 266.248204708099
• CID: 1405082
• PubChem ID: 11608662
• Update Time: 2025-04-20

4-(phenylethynyl)benzene-1,2-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(phenylethynyl)benzene-1,2-dicarboxylic acid
• 1,2-benzenedicarboxylic acid, 4-(2-phenylethynyl)-
• 4-(Phenylethynyl)phthalic acid
• LogP
• 4-(2-phenylethynyl)phthalic acid
• 4-PHENYLETHYNYLPHTHALIC ACID
• 219537-88-9
• 4-(Phenylethynyl)phthalicacid
• 4-(2-PHENYLETHYNYL)BENZENE-1,2-DICARBOXYLIC ACID
• 4-Phenylethynylphthalicacid
• DTXSID00469390
• 4-(2-Phenylethynyl)-1,2-benzenedicarboxylic acid
• SCHEMBL542005
• HS-3521
• DB-206200

• Inchi： 1S/C16H10O4/c17-15(18)13-9-8-12(10-14(13)16(19)20)7-6-11-4-2-1-3-5-11/h1-5,8-10H,(H,17,18)(H,19,20)
• InChI Key： JPVBXQAUQXVQGJ-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C#CC2C=CC=CC=2)C=CC=1C(=O)O)=O

Computed Properties

• Exact Mass: 266.0579
• Monoisotopic Mass: 266.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• Density: 1.421
• Boiling Point: 503.441°C at 760 mmHg
• Flash Point: 272.364°C
• Refractive Index: 1.686
• PSA: 74.6

4-(phenylethynyl)benzene-1,2-dicarboxylic acid Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36